Cas no 64039-41-4 (Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI))
64039-41-4 structure
Product Name:Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI)
CAS No:64039-41-4
MF:C18H30N12S6
MW:606.901192188263
CID:505713
PubChem ID:116357
Update Time:2025-04-19
Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI)
- 2,2',2'',2''',2'''',2'''''-[(Benzene-1,2,3,4,5,6-hexyl)hexakis(methylene)]hexakis(isothiourea)
- 3-06-00-06945 (Beilstein Handbook Reference)
- 64039-41-4
- DTXSID70982127
- (Benzene-1,2,3,4,5,6-hexayl)hexakis(methylene) hexacarbamimidothioate
- Pseudourea, phenylhexamethylhexa(2'-thio-
- Hexaisothiourea methylbenzene
- BRN 3527063
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- Inchi: 1S/C18H30N12S6/c19-13(20)31-1-7-8(2-32-14(21)22)10(4-34-16(25)26)12(6-36-18(29)30)11(5-35-17(27)28)9(7)3-33-15(23)24/h1-6H2,(H3,19,20)(H3,21,22)(H3,23,24)(H3,25,26)(H3,27,28)(H3,29,30)
- InChI Key: RBTMPXCELKWOBK-UHFFFAOYSA-N
- SMILES: S(C(=N)N)CC1C(CSC(=N)N)=C(CSC(=N)N)C(CSC(=N)N)=C(CSC(=N)N)C=1CSC(=N)N
Computed Properties
- Exact Mass: 606.1047
- Monoisotopic Mass: 606.10406605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 36
- Rotatable Bond Count: 18
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 451Ų
Experimental Properties
- PSA: 299.22
Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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